Cas no 69793-65-3 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(3-methyl-1-oxobutyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(3-methyl-1-oxobutyl)-
• CAS No: 69793-65-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 391358
• PubChem ID: 59033170
• Update Time: 2025-04-19

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(3-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(3-methyl-1-oxobutyl)-
• 4-hydroxy-6-methyl-3-(3-methylbutanoyl)pyran-2-one
• 4-Hydroxy-6-methyl-3-(3-methylbutanoyl)-2H-pyran-2-one
• 69793-65-3
• SCHEMBL7221645
• DTXSID80730898

• Inchi： 1S/C11H14O4/c1-6(2)4-8(12)10-9(13)5-7(3)15-11(10)14/h5-6,13H,4H2,1-3H3
• InChI Key： DHXXJSUXCXRUSG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C(C1=O)C(CC(C)C)=O)O

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6